Cas no 100004-79-3 (3-(3-methylphenyl)pyridine-4-carboxylic Acid)

3-(3-Methylphenyl)pyridine-4-carboxylic acid is a heterocyclic organic compound featuring a pyridine core substituted with a 3-methylphenyl group at the 3-position and a carboxylic acid moiety at the 4-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid group enables further functionalization through amidation, esterification, or metal-catalyzed coupling reactions, while the methylphenyl substituent enhances lipophilicity, influencing bioavailability and binding affinity. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound is typically characterized by high purity and stability, ensuring consistent performance in demanding synthetic workflows.
3-(3-methylphenyl)pyridine-4-carboxylic Acid structure
100004-79-3 structure
Product Name:3-(3-methylphenyl)pyridine-4-carboxylic Acid
CAS No:100004-79-3
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD18207559
CID:1124193
PubChem ID:13433024
Update Time:2025-06-07

3-(3-methylphenyl)pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)pyridine-4-carboxylic Acid
    • 100004-79-3
    • 3-(m-Tolyl)isonicotinic acid
    • W18148
    • 3-(3-METHYLPHENYL)ISONICOTINIC ACID
    • AS-67061
    • CS-0061082
    • 4-Pyridinecarboxylic acid, 3-(3-methylphenyl)-
    • Z1295607457
    • DTXSID90540642
    • 3-(m-Tolyl)isonicotinicacid
    • MFCD18207559
    • AKOS015157174
    • MDL： MFCD18207559
    • Inchi： 1S/C13H11NO2/c1-9-3-2-4-10(7-9)12-8-14-6-5-11(12)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key： JPYJKCJVVYAAMS-UHFFFAOYSA-N
    • SMILES： OC(C1C=CN=CC=1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 213.07903
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

3-(3-methylphenyl)pyridine-4-carboxylic Acid Pricemore >>

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3-(3-methylphenyl)pyridine-4-carboxylic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:100004-79-3)3-(3-methylphenyl)pyridine-4-carboxylic Acid
Order Number:A1234381
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:56
Price ($):190
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:100004-79-3)3-(3-methylphenyl)pyridine-4-carboxylic Acid
A1234381
Purity:99%
Quantity:1g
Price ($):190
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